Cas no 476664-10-5 (2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-4-nitrophenyl)acetamide)

• Product Name: 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-4-nitrophenyl)acetamide
• CAS No: 476664-10-5
• Molecular Formula: C₂₀H₁₇N₃O₆S₂
• Molecular Weight: 459.495482206345
• CID: 6496809
• PubChem ID: 6201705

2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-4-nitrophenyl)acetamide Properties

Names and Identifiers

• 2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(2-hydroxy-4-nitrophenyl)acetamide
• (Z)-2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(2-hydroxy-4-nitrophenyl)acetamide
• AKOS002227188
• 476664-10-5
• 2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-4-nitrophenyl)acetamide
• F0750-0046

• InChIKey： CIADXBGIKGJGFF-MFOYZWKCSA-N
• Inchi： 1S/C20H17N3O6S2/c1-2-29-14-6-3-12(4-7-14)9-17-19(26)22(20(30)31-17)11-18(25)21-15-8-5-13(23(27)28)10-16(15)24/h3-10,24H,2,11H2,1H3,(H,21,25)/b17-9-
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)OCC)=O)CC(NC1C=CC(=CC=1O)[N+](=O)[O-])=O)=S

Computed Properties

• Exact Mass: 459.05587762g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 459.05587762g/mol
• Heavy Atom Count: 31
• Complexity: 748
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols